15(Z)-Tetracosenol

• Molecular Formula: C24H48O
• Molecular Weight: 352.6 g/mol
• InChI: InChI=1S/C24H48O/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22-23-24-25/h9-10,25H,2-8,11-24H2,1H3/b10-9+
• InChIKey: OJQMPIICCPYCQQ-MDZDMXLPSA-N

15(Z)-Tetracosenol (Nervonyl Alcohol) – Technical Baseline for Research and Industrial Procurement

15(Z)-Tetracosenol (CAS 50995-29-4, synonym: nervonyl alcohol, cis-15-tetracosenol) is a C24 very-long-chain monounsaturated fatty alcohol bearing a cis (Z) double bond at the Δ15 position . It is classified as a wax alcohol due to its chain length exceeding C22 [1]. This compound occurs naturally as a minor constituent (approximately 9%) in jojoba oil, co-occurring with its C20 and C22 homologs, cis-11-eicosenol and cis-13-docosenol [2]. As the reduced alcohol counterpart of nervonic acid (cis-15-tetracosenoic acid), it shares the same acyl chain architecture found in nervonoyl sphingolipids within mammalian neural tissues [3].

Workflow Synthesis of sphingolipids, ceramides and analytical standards

Selection C24:1 cis-Δ15 unsaturated chain mimics nervonoyl moiety in neural lipids

Use Context Liquid at room temperature supports oil-based and emulsion formulations

• [1] Altmeyers Encyclopedia. Fatty alcohols. 2020. View Source
• [2] JP2005519855A. Antiviral compositions and methods of treatment. 2003. View Source
• [3] NCBI. PubChem Compound Summary: Nervonic acid. View Source

Procurement Risk: Why In-Class Fatty Alcohols Cannot Substitute for 15(Z)-Tetracosenol

Substituting 15(Z)-Tetracosenol with other very-long-chain fatty alcohols introduces significant and quantifiable risks. The specific combination of C24 chain length and a cis-Δ15 double bond dictates its distinct physical state and biological processing. Saturated C24 analogs (e.g., 1-tetracosanol) are solid waxes at room temperature, while 15(Z)-Tetracosenol is an oily liquid, directly impacting formulation and handling . Shorter-chain unsaturated analogs (e.g., C20 11-eicosenol) exhibit divergent bioactivity profiles, engaging different cellular targets and pathways . Furthermore, sourcing 15(Z)-Tetracosenol as a pure, stereochemically defined (Z-isomer) entity is critical, as the trans-isomer possesses a higher-energy, more linear conformation that alters its physicochemical properties and biological recognition [1]. Procurement of impure mixtures or incorrect analogs compromises experimental reproducibility and product performance.

! Saturated C24 analog (1-tetracosanol) is a solid wax; its physical state may shift formulation behavior away from the liquid cis-15-tetracosenol.

! Shorter-chain unsaturated homologs (e.g., C20 eicosenol) show divergent bioactivity profiles; biological endpoints may not transfer directly.

! Trans-isomer impurity alters molecular shape and recognition; stereochemical identity may shift interaction outcomes. Verify Z-isomer purity.

• [1] NCBI PMC. Table 2. Calculated energy differences between cis and trans isomers (ΔE, kJ/mol). View Source

Quantitative Differentiation of 15(Z)-Tetracosenol: Head-to-Head Evidence for Scientific Selection

Physical State Differentiation: Liquid vs. Solid Wax at Ambient Temperature

15(Z)-Tetracosenol is an oily liquid at room temperature, a direct consequence of the cis-Δ15 double bond which introduces a 'kink' that disrupts crystalline packing. In stark contrast, its saturated C24 analog, 1-Tetracosanol (lignoceryl alcohol), is a solid wax with a melting point of 75-77 °C . This difference in physical state is a primary differentiator for formulation and processing.

Physical state

Head-to-head

Oily liquid (RT) vs. solid wax (mp 75–77 °C)

Formulation physical-state selection context

Melting-point depression >50 °C due to cis double bond

Evidence Dimension	Physical State / Melting Point
Target Compound Data	Oily liquid; Melting point < 25°C (inferred from liquid state)
Comparator Or Baseline	1-Tetracosanol (C24:0, saturated) – Solid wax; Melting point: 75-77 °C
Quantified Difference	Qualitative state difference (Liquid vs. Solid) corresponding to a melting point depression of >50 °C.
Conditions	Room temperature (~25°C) observation .

Why This Matters

For procurement, this determines the compound's suitability for liquid formulations (e.g., oils, emulsions) versus solid matrices, directly impacting manufacturing and application workflows.

Cytotoxicity Profile: Differential Cell Viability Compared to Docosanol

A jojobyl alcohol (JA) mixture containing cis-15-tetracosenol, cis-11-eicosenol, and cis-13-docosenol exhibited no cytotoxic activity on HEK293T cells at a concentration of 1 μmol/L, as measured by MTT assay. Cytotoxicity was observed at higher concentrations (10 and 100 μmol/L) [1]. For context, the saturated C22 fatty alcohol docosanol, a known antiviral agent, shows an IC50 of 9.0 μmol/L against lung carcinoma A549 cells [2]. This suggests a different cytotoxicity profile and potential therapeutic index.

Cytotoxicity profile

Head-to-head

Non-cytotoxic at 1 µmol/L (HEK293T); docosanol IC50 9.0 µmol/L (A549)

Cell-model response context may differ

Cross-cell-line comparison; review assay conditions

Evidence Dimension	In Vitro Cytotoxicity (Cell Viability)
Target Compound Data	Non-cytotoxic at 1 μmol/L; Cytotoxic at ≥10 μmol/L (on HEK293T cells) [1].
Comparator Or Baseline	1-Docosanol (C22:0, saturated) – IC50: 9.0 μmol/L (on A549 lung carcinoma cells) [2].
Quantified Difference	The JA mixture shows a no-observed-adverse-effect level (NOAEL) of 1 μmol/L, compared to a cytotoxic IC50 of 9.0 μmol/L for docosanol on a different cell line.
Conditions	HEK293T cells, MTT assay [1]; A549 cells [2].

Why This Matters

This data is critical for researchers evaluating 15(Z)-Tetracosenol for biological applications where a defined window of non-cytotoxic concentration is required, differentiating it from more potently cytotoxic long-chain alcohols.

• [1] Acherki, H., Hurtado, O., Bouaid, A. Sustainable production of jojobyl alcohols and cell viability study. Biofuel Research Journal, 2021. View Source
• [2] Pichette, A., et al. (2010). Docosanol overview. ScienceDirect. View Source

Source Material Composition: Relative Abundance in Jojoba Oil vs. Pure Synthetic

When derived from natural sources like jojoba oil, 15(Z)-Tetracosenol is a minor component. The natural composition of monounsaturated fatty alcohols in jojoba oil is approximately 1% octadecenol (C18:1), 44% eicosenol (C20:1), 45% docosenol (C22:1), and only 9% tetracosenol (C24:1) [1]. This contrasts with synthetic or semi-synthetic routes that yield the pure compound, eliminating the need for complex and costly separation from its more abundant homologs.

Source abundance

Reported

~9% in jojoba oil monounsaturated alcohol fraction vs. 44% for C20 homolog

Sourcing and purity context: ~5-fold less abundant

Supports value of synthetic pure compound over natural isolation

Evidence Dimension	Relative Abundance in Natural Mixture
Target Compound Data	9% of total monounsaturated alcohols in jojoba oil [1].
Comparator Or Baseline	cis-11-Eicosenol (C20:1) – 44% in the same mixture.
Quantified Difference	15(Z)-Tetracosenol is approximately 5-fold less abundant than its C20 homolog.
Conditions	Analysis of alcoholysis products from jojoba oil [1].

Why This Matters

For procurement, this underscores the cost and complexity of isolating pure 15(Z)-Tetracosenol from natural sources, justifying the value proposition of a pure, synthetic product and informing sourcing decisions based on purity requirements.

• [1] JP2005519855A. Antiviral compositions and methods of treatment. 2003. View Source

Cis- vs. Trans-Isomer Conformational Difference and Predicted Physicochemical Properties

The cis (Z) configuration of the Δ15 double bond in 15(Z)-Tetracosenol creates a molecular 'kink,' resulting in a more compact, higher-energy conformation compared to the linear trans (E) isomer [1]. This difference is quantifiable in terms of predicted thermodynamic stability and impacts physicochemical properties. For instance, the predicted boiling point of 15(Z)-Tetracosenol is 447.8±14.0 °C , a value that would be expected to differ from the trans isomer due to altered intermolecular interactions. In related systems, cis isomers are known to elute faster in gas chromatography due to their more compact shape [2].

Cis vs. trans isomer

Class-level

Predicted bp 447.8±14.0 °C; cis kink disrupts packing vs. linear trans

Stereochemical identity context; trans isomer properties differ

Predicted data; verify by chiral analysis if isomer purity critical

Evidence Dimension	Predicted Boiling Point / Conformational Energy
Target Compound Data	Predicted boiling point: 447.8±14.0 °C; Predicted density: 0.848±0.06 g/cm³ .
Comparator Or Baseline	15(E)-Tetracosenol (trans isomer) – Expected to have a higher melting point and potentially a different boiling point due to its linear, more densely packable structure [1].
Quantified Difference	While a direct quantitative comparison of boiling points is not available in the provided data, the energy difference (ΔE) between cis and trans isomers is a measurable thermodynamic parameter that underlies their differing properties [1].
Conditions	Predicted data (ACD/Labs Percepta Platform) .

Why This Matters

Procurement of the correct stereoisomer (Z) is non-negotiable for research where molecular shape dictates biological interaction (e.g., enzyme substrate specificity, membrane incorporation). The trans isomer is a distinct chemical entity with different physical and biological properties.

• [1] NCBI PMC. Table 2. Calculated energy differences between cis and trans isomers (ΔE, kJ/mol). View Source
• [2] J-STAGE. Gas Chromatography of Stereoisomer of Ring System. 2008. View Source

Optimal Use Cases for 15(Z)-Tetracosenol Based on Verifiable Evidence

Synthesis of Structurally Defined Sphingolipids and Ceramides

15(Z)-Tetracosenol serves as a direct precursor for the synthesis of nervonoyl-containing sphingolipids and ceramides (e.g., N-nervonoyl-D-sphingosine) . Its defined C24:1 chain and cis-Δ15 double bond precisely mimic the natural nervonoyl moiety found in neural tissue sphingomyelin [1]. This makes the pure, stereochemically correct alcohol essential for creating authentic lipid standards and investigating nervonic acid-related metabolic pathways.

Formulation of Liquid-Based Lipid Systems and Emollients

Unlike its saturated C24 counterpart, 1-tetracosanol, which is a solid wax at room temperature , 15(Z)-Tetracosenol's liquid state makes it uniquely suited for formulation into oils, emulsions, and liquid-based delivery systems. This property is leveraged in the development of cosmetic emollients and pharmaceutical topical formulations, where a liquid long-chain fatty alcohol is required for desirable spreadability and sensory properties [1].

Reference Standard for Jojoba Oil-Derived Products

Given its presence as a minor (9%) but characteristic component in the monounsaturated alcohol fraction of jojoba oil , pure 15(Z)-Tetracosenol is an essential analytical standard. It is used for the quantitative analysis and quality control of jojoba oil, its derivatives, and related biorefinery products, ensuring accurate compositional profiling and batch-to-batch consistency in industrial applications [1].

Biochemical Research on Very-Long-Chain Fatty Alcohol Metabolism

The specific C24 chain length of 15(Z)-Tetracosenol makes it a key substrate for studying the substrate specificity of enzymes involved in the metabolism of very-long-chain fatty alcohols (VLCFAs), such as fatty acyl-CoA reductases and wax synthase enzymes. Its use helps delineate chain-length preferences and the role of unsaturation in metabolic pathways, contrasting with the behavior of shorter-chain (e.g., C20 eicosenol) or saturated analogs .

Application

Selection Property

Validation Focus

Sphingolipid & ceramide synthesis

C24:1 (Z) chain fidelity

Nervonoyl-moiety metabolic pathway studies

Liquid-based lipid systems

Liquid state at ambient temperature

Oil/emulsion formulation compatibility

Jojoba oil QC standard

Characteristic 9% marker in natural alcohol fraction

Quantitative compositional profiling and batch consistency

VLCFA enzyme specificity studies

C24 chain length with cis-Δ15 unsaturation

Substrate preference and metabolic pathway mapping

• [1] JP2005519855A. Antiviral compositions and methods of treatment. 2003. View Source